Cas no 39573-99-4 (1,4-Dioxocin, 6-bromo-)

• Product Name: 1,4-Dioxocin, 6-bromo-
• CAS No: 39573-99-4
• MF: C₆H₅BrO₂
• MW: 189.006701231003
• CID: 1509830
• Update Time: 2024-08-23

1,4-Dioxocin, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxocin, 6-bromo-

• Inchi： 1S/C6H5BrO2/c7-6-1-2-8-3-4-9-5-6/h1-5H/b2-1-,4-3-,6-5+
• InChI Key： AVWIYNCBWKXDMR-LUMWGQSVSA-N
• SMILES： O1C=CC(Br)=COC=C1 |c:1,4,7|

Computed Properties

• Exact Mass: 187.94725

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 265.6±20.0 °C(Predicted)
• PSA: 18.46